(4R,9R,12R,13S,15S,18S,19S,20R,21R,22R)-9,12-Dimethyl-6-propan-2-yl-14,16-dioxahexacyclo[16.3.1.04,12.05,9.013,21.015,20]docosa-1,5-diene-18,19,20,22-tetrol
(4R,9R,12R,13S,15S,18S,19S,20R,21R,22R)-9,12-Dimethyl-6-propan-2-yl-14,16-dioxahexacyclo[16.3.1.04,12.05,9.013,21.015,20]docosa-1,5-diene-18,19,20,22-tetrol
Brand Name:
Vulcanchem
CAS No.:
178232-25-2
VCID:
VC0070010
InChI:
InChI=1S/C25H36O6/c1-12(2)13-7-8-22(3)9-10-23(4)15(16(13)22)6-5-14-17-19(23)31-21-25(17,29)20(27)24(28,11-30-21)18(14)26/h5,12,15,17-21,26-29H,6-11H2,1-4H3/t15-,17-,18-,19+,20+,21+,22-,23-,24+,25-/m1/s1
SMILES:
CC(C)C1=C2C3CC=C4C5C(C3(CCC2(CC1)C)C)OC6C5(C(C(C4O)(CO6)O)O)O
Molecular Formula:
C25H36O6
Molecular Weight:
432.5 g/mol
(4R,9R,12R,13S,15S,18S,19S,20R,21R,22R)-9,12-Dimethyl-6-propan-2-yl-14,16-dioxahexacyclo[16.3.1.04,12.05,9.013,21.015,20]docosa-1,5-diene-18,19,20,22-tetrol
CAS No.: 178232-25-2
Main Products
VCID: VC0070010
Molecular Formula: C25H36O6
Molecular Weight: 432.5 g/mol
![(4R,9R,12R,13S,15S,18S,19S,20R,21R,22R)-9,12-Dimethyl-6-propan-2-yl-14,16-dioxahexacyclo[16.3.1.04,12.05,9.013,21.015,20]docosa-1,5-diene-18,19,20,22-tetrol - 178232-25-2](/images/no_structure.jpg)
| CAS No. | 178232-25-2 |
|---|---|
| Product Name | (4R,9R,12R,13S,15S,18S,19S,20R,21R,22R)-9,12-Dimethyl-6-propan-2-yl-14,16-dioxahexacyclo[16.3.1.04,12.05,9.013,21.015,20]docosa-1,5-diene-18,19,20,22-tetrol |
| Molecular Formula | C25H36O6 |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | (4R,9R,12R,13S,15S,18S,19S,20R,21R,22R)-9,12-dimethyl-6-propan-2-yl-14,16-dioxahexacyclo[16.3.1.04,12.05,9.013,21.015,20]docosa-1,5-diene-18,19,20,22-tetrol |
| Standard InChI | InChI=1S/C25H36O6/c1-12(2)13-7-8-22(3)9-10-23(4)15(16(13)22)6-5-14-17-19(23)31-21-25(17,29)20(27)24(28,11-30-21)18(14)26/h5,12,15,17-21,26-29H,6-11H2,1-4H3/t15-,17-,18-,19+,20+,21+,22-,23-,24+,25-/m1/s1 |
| Standard InChIKey | YUCYEVHMFBEBSC-JQALDXPXSA-N |
| Isomeric SMILES | CC(C)C1=C2[C@H]3CC=C4[C@@H]5[C@@H]([C@@]3(CC[C@]2(CC1)C)C)O[C@H]6[C@@]5([C@H]([C@@]([C@@H]4O)(CO6)O)O)O |
| SMILES | CC(C)C1=C2C3CC=C4C5C(C3(CCC2(CC1)C)C)OC6C5(C(C(C4O)(CO6)O)O)O |
| Canonical SMILES | CC(C)C1=C2C3CC=C4C5C(C3(CCC2(CC1)C)C)OC6C5(C(C(C4O)(CO6)O)O)O |
| Synonyms | erinacine E erinacine-E |
| PubChem Compound | 11743545 |
| Last Modified | Nov 11 2021 |
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